Cas no 1805400-47-8 (Methyl 3-(difluoromethyl)-5-hydroxy-2-nitropyridine-6-acetate)

• Product Name: Methyl 3-(difluoromethyl)-5-hydroxy-2-nitropyridine-6-acetate
• CAS No: 1805400-47-8
• MF: C₉H₈F₂N₂O₅
• MW: 262.167029380798
• CID: 4890124
• Update Time: 2025-05-22

Methyl 3-(difluoromethyl)-5-hydroxy-2-nitropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-5-hydroxy-2-nitropyridine-6-acetate

• Inchi： 1S/C9H8F2N2O5/c1-18-7(15)3-5-6(14)2-4(8(10)11)9(12-5)13(16)17/h2,8,14H,3H2,1H3
• InChI Key： ORAOXMRQOKFRHZ-UHFFFAOYSA-N
• SMILES： FC(C1=C([N+](=O)[O-])N=C(C(=C1)O)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.1
• Topological Polar Surface Area: 105

Additional information on Methyl 3-(difluoromethyl)-5-hydroxy-2-nitropyridine-6-acetate

Methyl 3-(difluoromethyl)-5-hydroxy-2-nitropyridine-6-acetate: A Comprehensive Overview

The compound Methyl 3-(difluoromethyl)-5-hydroxy-2-nitropyridine-6-acetate (CAS No. 1805400-47-8) is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structural features, including the presence of a difluoromethyl group, a hydroxy group, and a nitro group attached to the pyridine ring. These functional groups contribute to its versatile chemical properties, making it a valuable molecule in both academic research and industrial applications.

Recent studies have highlighted the importance of Methyl 3-(difluoromethyl)-5-hydroxy-2-nitropyridine-6-acetate in the development of advanced materials and pharmaceuticals. The difluoromethyl group introduces electron-withdrawing effects, which enhance the reactivity of the molecule in various chemical reactions. This property has been exploited in the synthesis of novel drugs, where precise control over molecular reactivity is crucial. Additionally, the hydroxy group provides opportunities for hydrogen bonding, which is essential in designing bioactive compounds with high solubility and stability.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of nitro-containing heterocycles. These structures are widely used in the development of agrochemicals and pharmaceuticals due to their unique electronic properties and biological activity. For instance, researchers have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them strong candidates for drug development.

The synthesis of Methyl 3-(difluoromethyl)-5-hydroxy-2-nitropyridine-6-acetate involves a series of carefully controlled reactions, including nucleophilic substitution and oxidation processes. The use of advanced catalytic systems has significantly improved the yield and purity of this compound, making it more accessible for large-scale production. Furthermore, recent advancements in green chemistry have enabled the development of environmentally friendly synthesis routes, reducing the environmental footprint associated with its production.

In terms of physical properties, this compound exhibits a high degree of stability under standard conditions, which is attributed to the resonance stabilization provided by the nitro group. Its melting point and solubility characteristics make it suitable for use in various chemical processes, including chromatography and crystallography. The compound's ability to form stable salts with different counterions has also been explored, opening new avenues for its application in ion-exchange resins and other materials science applications.

The biological activity of Methyl 3-(difluoromethyl)-5-hydroxy-2-nitropyridine-6-acetate has been extensively studied in recent years. Preclinical studies have shown that this compound exhibits selective toxicity towards certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its ability to inhibit key enzymes involved in inflammatory pathways makes it a promising candidate for treating chronic inflammatory diseases.

From an environmental perspective, understanding the fate and transport of this compound in natural systems is critical for ensuring its safe use. Recent research has focused on assessing its biodegradability and potential impact on aquatic ecosystems. Results indicate that under aerobic conditions, this compound undergoes rapid microbial degradation, minimizing its persistence in the environment.

In conclusion, Methyl 3-(difluoromethyl)-5-hydroxy-2-nitropyridine-6-acetate (CAS No. 1805400-47-8) is a multifaceted compound with significant potential across various scientific domains. Its unique structural features and versatile chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and improve synthesis methods, this compound is poised to play an even more prominent role in advancing modern chemistry.